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Compound of Interest

Compound Name: Boc-NH-C6-Br

Cat. No.: B028196

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of tert-Butyl (6-bromohexyl)carbamate,
commonly referred to as Boc-NH-C6-Br. This bifunctional molecule is a critical reagent in
organic synthesis and plays a significant role in the development of advanced bioconjugates,
particularly Antibody-Drug Conjugates (ADCs).

Chemical Identity and Properties

Boc-NH-C6-Br is a carbamate-protected bromoalkane. The tert-butoxycarbonyl (Boc) group
serves as a protecting group for the amine, which can be deprotected under acidic conditions.
The terminal bromine atom provides a reactive site for nucleophilic substitution, making it a
versatile linker for conjugation.

Table 1: Chemical Identifiers and Molecular Properties
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Property Value Citations

Molecular Formula C11H22BrNO:2 [L12113114115]116]

Molecular Weight 280.20 g/mol [L][2]3][4][5]116]
tert-butyl N-(6-

IUPAC Name [3][4]
bromohexyl)carbamate

CAS Number 142356-33-0 [LI2]03][51617]
N-Boc-6-bromohexylamine, 6-
(Boc-amino)hexyl bromide, N-

Common Synonyms [3161[7]
(tert-Butoxycarbonyl)-6-
bromohexylamine

SMILES CC(C)(C)OC(=0O)NCcceeeeBr  [1][21[3115]16]
NXQXVXILNVTMNA-

InChlKey [31[6]
UHFFFAOYSA-N

Table 2: Physicochemical Data

Property Value Citations
Colorless to off-white solid-

Appearance o o [11[6]
liquid mixture or liquid

3 , 340.1 £ 25.0 °C at 760 mmHg

Boiling Point ) [61[7]
(Predicted)

Density 1.2+0.1 g/cm3 [7]

Refractive Index

n20/D 1.473

[6]

Soluble in DMSO; slightly
soluble in Chloroform, Ethyl

Solubilit 11[6][7
y Acetate, and Methanol; eI
insoluble in water.
pKa 12.91 + 0.46 (Predicted) [61[7]
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Applications in Bioconjugation and Drug
Development

The primary application of Boc-NH-C6-Br is as a non-cleavable linker in the construction of
Antibody-Drug Conjugates (ADCs).[1][8] ADCs are a class of targeted therapies designed to
deliver a potent cytotoxic agent (payload) specifically to cancer cells by attaching it to a
monoclonal antibody that recognizes a tumor-specific antigen.

The C6 alkyl chain of Boc-NH-C6-Br acts as a spacer, connecting the antibody to the drug. Its
non-cleavable nature ensures that the cytotoxic payload remains attached to the antibody until
the entire ADC is internalized by the target cell and degraded within the lysosome, releasing
the active drug. This enhances the stability of the ADC in circulation and can reduce off-target
toxicity.

Beyond ADCs, it is a valuable intermediate in organic synthesis for introducing a protected
aminohexyl group into various molecules.[7][9] In biological research, it can be used to modify
proteins and peptides to study their structure and function.[7]
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Caption: Workflow for Antibody-Drug Conjugate (ADC) synthesis using Boc-NH-C6-Br.

Experimental Protocols

Synthesis of N-Boc-6-bromohexylamine from 6-(Boc-amino)-1-hexanol
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A common laboratory-scale synthesis involves the bromination of the corresponding alcohol
precursor.

e Reactants: 6-(Boc-amino)-1-hexanol, Carbon Tetrabromide (CBras), and Triphenylphosphine
(PPhs).

e Procedure:

o Dissolve 6-(Boc-amino)-1-hexanol (1 equivalent) in a suitable solvent such as
dichloromethane (DCM).

o Add CBra (1 equivalent) and PPhs (1 equivalent) to the solution.

o Stir the reaction mixture at room temperature until completion, which can be monitored by
Thin Layer Chromatography (TLC).

o Upon completion, concentrate the mixture under reduced pressure.

o Purify the crude product using column chromatography on silica gel to yield N-Boc-6-
bromohexylamine.[6]

o Characterization: The product can be characterized using Nuclear Magnetic Resonance
(NMR) spectroscopy.

o 1H NMR (400 MHz, CDCls): & 4.48 (br s, 1H), 3.66 (t, J = 6.8 Hz, 2H), 3.09 (1, J = 6.5 Hz,
2H), 1.88-1.82 (m, 2H), 1.47 (s, 9H), 1.54-1.18 (m, 6H) ppm.[6]

o 13C NMR (100 MHz, CDCls): & 156.1, 62.9, 51.1, 32.8, 28.5, 26.4, 25.4 ppm.[6]
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Caption: Experimental workflow for the synthesis of Boc-NH-C6-Br.
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Safety and Handling

Hazard Information:
o Causes serious eye damage and may cause skin irritation or severe burns.[3][6]
e May cause respiratory irritation.[3]

Precautions and Storage:

Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and
a lab coat.[7]

Handle in a well-ventilated area or a chemical fume hood to avoid inhaling vapors.[7]

Store in a cool, dry place under an inert atmosphere, typically at 2-8°C for long-term stability.

[6]17]

Need Custom Synthesis?

Keep away from ignition sources and incompatible materials.[7]

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com
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